[5-(Aminomethyl)-3-furyl]methyl phosphate

• Molecular Formula: C6H10NO5P
• Molecular Weight: 207.12 g/mol
• IUPAC Name: [5-(aminomethyl)furan-3-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/C6H10NO5P/c7-2-6-1-5(3-11-6)4-12-13(8,9)10/h1,3H,2,4,7H2,(H2,8,9,10)
• InChI Key: UAFNGMRXHNAKEN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC=C1COP(=O)(O)O)CN

Description

[5-(aminomethyl)-3-furyl]methyl phosphate is a member of the class of furans that is 2-furylmethylamine substituted at position 4 by a phosphooxymethyl group. It has a role as a bacterial metabolite. It is an organic phosphate, a member of furans and a primary amino compound. It is a conjugate acid of a [5-(ammoniomethyl)-3-furyl]methyl phosphate(1-).

Scientific Research Applications

• Biological Materials Characterization : The detection and measurement of adenosine 3',5'-phosphate in biological materials involve challenges due to low levels and sensitivity to substances in tissue or fluid. Specific enzymes capable of destroying adenosine 3',5'-phosphate are crucial for understanding its role in biological systems (Butcher & Sutherland, 1962).

• Endonuclease Activation and Inhibition : Synthetic analogs of oligo(A) have been studied for their ability to activate endonuclease in cell extracts and inhibit protein synthesis in intact cells. The structural requirements for these functions have been identified, suggesting the significance of specific phosphate groups and free 3'-OH for endonuclease activation and protein synthesis inhibition (Baglioni et al., 1981).

• Vitamin B6 Derivatives Synthesis : The preparation of a new analog of pyridoxal phosphate, involving the aminomethyl compound, highlights its potential use in various biochemical processes. The analog exhibits rapid transamination with amino acids, indicating its relevance in enzymatic reactions (Iwata & Metzler, 1967).

• Ribosome-Met-tRNAiMet Complex Inhibition : Studies on 7-methylguanosine-5'-phosphate and its analogs reveal their role in inhibiting the mRNA-dependent step in the conversion of a 40S ribosome-Met-tRNAiMet complex to an 80S ribosome-Met-tRNAiMet complex. This is crucial for understanding mRNA translation and its regulation (Roman et al., 1976).

• MEP Synthase Inhibitors Synthesis : Research on 1-deoxy-D-xylulose 5-phosphate (DXP) analogs, including aminomethyl groups, as inhibitors of MEP synthase, has been conducted. These compounds are designed to coordinate with the active site divalent metal in MEP synthase, providing insights into enzyme inhibition mechanisms (Walker & Poulter, 2005).

• Acetylcholinesterase Inhibition Studies : The inhibition of eel acetylcholinesterase by heteroarylphosphinates, including furyl(methyl) derivatives, has been studied. These findings contribute to understanding the relationship between chemical structure and anticholinesterase activity (Lieske et al., 1984).

• Furyl-Containing Schiff Bases Synthesis : The synthesis of furyl-containing Schiff bases and corresponding bis(aminophosphonates) reveals insights into the stereochemistry of these compounds, which can be crucial for understanding their biological activities (Kraicheva et al., 2004).